3-Bromothieno[2,3-c]pyridine-2-carbonitrile

• Molecular Formula: C8H3BrN2S
• Molecular Weight: 239.09 g/mol
• IUPAC Name: 3-bromothieno[2,3-c]pyridine-2-carbonitrile
• InChI: InChI=1S/C8H3BrN2S/c9-8-5-1-2-11-4-7(5)12-6(8)3-10/h1-2,4H
• InChI Key: VOXXTFUDTOCFRS-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC2=C1C(=C(S2)C#N)Br

Description

3-Bromothieno[2,3-c]pyridine-2-carbonitrile is a useful research compound. Its molecular formula is C8H3BrN2S and its molecular weight is 239.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 3-bromothieno[2,3-c]pyridine-2-carboxamide (750 mg, 2.92 mmol) in acetonitrile (20 mL) was added phosphorus oxychloride (816 μL, 8.75 mmol) and the mixture was heated under N2 for 1 hour at 85° C. The same portion of phosphorus oxychloride was added every hour at 85° C. for a total of 6 h. The crude mixture was poured into saturated aqueous sodium carbonate on ice, to reach pH 7-8. DCM was added. The mixture was filtered to remove inorganic salts and the organic layer was separated. The DCM layer was washed with brine and dried over anhydrous Na2SO4. Purification by ISCO chromatography (100% DCM) afforded 205 mg (29%) of the title compound as a white solid. 1H NMR (400 MHz, CD3OD): δ 9.31-9.36 (m, 1 H), 8.71 (d, J=5.8 Hz, 1 H), 7.93 (dd, J=5.6, 1.0 Hz, 1 H); MS (ESI): 239.42, 241.35 [M+H]+; HPLC tR=1.04 min (HPLC: Analytical—2 min).